(R)-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride

• IUPAC Name: (3R)-3-amino-3-(3-iodophenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C9H10INO2.ClH/c10-7-3-1-2-6(4-7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H/t8-;/m1./s1
• InChI Key: NPODVCXCPWIDEX-DDWIOCJRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(CC(=O)O)N.Cl
• Isomeric SMILES: C1=CC(=CC(=C1)I)[C@@H](CC(=O)O)N.Cl
• Molecular Formula: C9H11ClINO2
• Molecular Weight: 327.54 g/mol

Description

“®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride” is a chemical compound with the molecular formula C9H10INO2 and a molecular weight of 291.0900 g/mol. It is used in laboratory chemicals and the manufacture of chemical compounds.

Molecular Structure Analysis

The molecular structure of “®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride” consists of an amino group (-NH2), a carboxylic acid group (-COOH), and a 3-iodophenyl group attached to the same carbon atom.

Physical And Chemical Properties Analysis

“®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride” is a solid substance. It has a molecular weight of 291.0900 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Synthetic Applications

Polybenzoxazine Formation : Phloretic acid, a phenolic compound related to the structural family of amino acids and hydroxy acids like "(R)-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride," has been explored as a renewable building block for polybenzoxazine formation. This application highlights the potential of such compounds in developing materials with desirable thermal and thermo-mechanical properties for a wide range of applications (Acerina Trejo-Machin et al., 2017).

Medicinal Chemistry

Aminophosphonate/phosphinate Motif : The aminophosphonate/phosphinate structural motif, akin to the core structure in "(R)-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride," has significant implications in medicinal chemistry. These compounds are known for their broad capability of influencing physiological and pathological processes, with applications ranging from agriculture to medicine. Their mode of action primarily involves the inhibition of various enzymes, highlighting the potential medicinal applications of structurally related compounds (A. Mucha, P. Kafarski, Łukasz Berlicki, 2011).

Chemical Synthesis and Resolution

Optical Resolution and Synthesis of Stereoisomers : Studies on the optical resolution and synthesis of stereo isomers of compounds structurally similar to "(R)-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride" demonstrate the complexity and specificity required in synthesizing optically active compounds. Such research underpins the importance of stereochemistry in developing pharmaceuticals and other biologically active compounds (T. Shiraiwa et al., 2007).

Safety and Hazards

“®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride” may cause skin irritation, serious eye irritation, and respiratory irritation. In case of contact with skin or eyes, it is advised to wash off with soap and plenty of water and consult a physician. If inhaled, move the person into fresh air and give artificial respiration if not breathing. It is also advised to avoid breathing dust/fume/gas/mist/vapours/spray.

Mechanism of Action

Target of Action

The primary target of ®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride is Tyrosine–tRNA ligase . This enzyme plays a crucial role in protein synthesis by attaching the amino acid tyrosine to the appropriate tRNA molecule .

Mode of Action

It is known to interact with its target, tyrosine–trna ligase, potentially influencing the process of protein synthesis .

Biochemical Pathways

The compound is involved in the Thyroid Hormone Synthesis metabolic pathway . It is derived from the iodination of tyrosine at the meta-position of the benzene ring . This iodinated tyrosine can then combine with diiodotyrosine to form triiodothyronine .

Result of Action

Given its involvement in the thyroid hormone synthesis pathway , it may influence the production of thyroid hormones and subsequently affect various physiological processes regulated by these hormones.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of ®-3-Amino-3-(3-iodophenyl)propanoic acid hydrochloride. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability . Furthermore, exposure to dust, fumes, gas, mist, or vapours of the compound should be avoided .